![molecular formula C20H16N2O3 B5778532 N-(3-{[(3-vinylphenyl)amino]carbonyl}phenyl)-2-furamide](/img/structure/B5778532.png)
N-(3-{[(3-vinylphenyl)amino]carbonyl}phenyl)-2-furamide
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Overview
Description
N-(3-{[(3-vinylphenyl)amino]carbonyl}phenyl)-2-furamide, also known as NF279, is a selective antagonist of P2X1 and P2X3 purinergic receptors. It is a small molecule that has been extensively studied for its potential therapeutic applications in various diseases.
Mechanism of Action
N-(3-{[(3-vinylphenyl)amino]carbonyl}phenyl)-2-furamide is a selective antagonist of P2X1 and P2X3 purinergic receptors. These receptors are involved in various physiological processes, including platelet aggregation, pain sensation, and inflammation. By blocking these receptors, this compound inhibits platelet aggregation, reduces pain and inflammation, and prevents thrombus formation.
Biochemical and Physiological Effects:
This compound has been shown to inhibit platelet aggregation and thrombus formation by blocking P2X1 receptors on platelets. It has also been shown to reduce pain and inflammation by blocking P2X3 receptors on sensory neurons. This compound has no significant effect on other purinergic receptors, such as P2X2, P2X4, P2X7, or P2Y receptors.
Advantages and Limitations for Lab Experiments
N-(3-{[(3-vinylphenyl)amino]carbonyl}phenyl)-2-furamide is a small molecule that is easy to synthesize and purify. It has high selectivity and potency for P2X1 and P2X3 receptors, making it a useful tool for studying the physiological and pathological roles of these receptors. However, this compound has some limitations for lab experiments, including its poor solubility in water and its potential off-target effects on other purinergic receptors.
Future Directions
For N-(3-{[(3-vinylphenyl)amino]carbonyl}phenyl)-2-furamide research include the development of more potent and selective analogs, the evaluation of its pharmacokinetic and pharmacodynamic properties, and the investigation of its potential therapeutic applications in various diseases.
Synthesis Methods
N-(3-{[(3-vinylphenyl)amino]carbonyl}phenyl)-2-furamide can be synthesized using a multistep synthetic route starting from commercially available starting materials. The synthesis involves the coupling of 3-vinylbenzene-1-amine with 3-nitrobenzoyl chloride, followed by reduction of the nitro group to an amine and coupling with 2-furoic acid chloride. The final product is obtained after purification by column chromatography and recrystallization.
Scientific Research Applications
N-(3-{[(3-vinylphenyl)amino]carbonyl}phenyl)-2-furamide has been extensively studied for its potential therapeutic applications in various diseases, including pain, inflammation, and thrombosis. It has been shown to inhibit platelet aggregation and thrombus formation in vitro and in vivo. This compound has also been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain.
properties
IUPAC Name |
N-[3-[(3-ethenylphenyl)carbamoyl]phenyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2O3/c1-2-14-6-3-8-16(12-14)21-19(23)15-7-4-9-17(13-15)22-20(24)18-10-5-11-25-18/h2-13H,1H2,(H,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPOIGHZVCNYVKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC1=CC(=CC=C1)NC(=O)C2=CC(=CC=C2)NC(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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